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Compound of Interest

Compound Name: Lacosamide

Cat. No.: B1674222 Get Quote

Essential Safety and Handling Guide for
Lacosamide
This guide provides comprehensive, procedural information for the safe handling, storage, and

disposal of Lacosamide in a laboratory setting. It is intended for researchers, scientists, and

drug development professionals to ensure a safe operational environment and minimize

exposure risks.

Hazard Identification and Classification
Lacosamide is classified as a hazardous substance. It is toxic if swallowed and causes serious

eye irritation.[1][2] The following table summarizes its key hazards.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Acute Toxicity, Oral

(Category 3)

GHS06 (Skull and

crossbones)
Danger

H301: Toxic if

swallowed[1][2]

Serious Eye Irritation

(Category 2A)

GHS07 (Exclamation

mark)
Danger

H319: Causes serious

eye irritation[1][2]

Specific target organ

toxicity — single

exposure (Category

3), Central nervous

system

GHS08 (Health

hazard)
Danger

H336: May cause

drowsiness or

dizziness[2]

Reproductive toxicity

(Category 2)

GHS08 (Health

hazard)
Danger

H361d: Suspected of

damaging the unborn

child[2]

Personal Protective Equipment (PPE)
Consistent and proper use of PPE is mandatory when handling Lacosamide to prevent direct

contact and exposure.

Operation Minimum PPE Requirement

Routine Handling (Weighing, preparing

solutions, non-aerosol generating tasks)

Nitrile gloves, safety glasses with side shields,

and a laboratory coat.

High-Risk Operations (Generating dust or

aerosols, spill cleanup)

Double-gloving (nitrile), chemical safety

goggles, a face shield, a laboratory coat, and

respiratory protection may be required based on

risk assessment.

Key PPE Specifications:

Eye Protection: Wear tightly fitting safety goggles.[3]

Hand Protection: Wear chemical-impermeable gloves. The specific glove material should be

selected based on the manufacturer's recommendations and permeation data.[1][3]
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Body Protection: A laboratory coat should be worn to protect against skin contact.[3]

Standard Operating Procedure for Handling
Lacosamide
Adherence to a strict protocol minimizes the risk of exposure and ensures operational safety.

Engineering Controls:

Handle Lacosamide powder in a chemical fume hood or other ventilated enclosure to avoid

inhalation of dust.

Ensure an eyewash station and safety shower are readily accessible.

Procedural Steps:

Preparation: Designate a specific area for handling Lacosamide. Assemble all necessary

equipment and PPE before starting work.

Weighing: Carefully weigh the solid compound within a fume hood or on a balance with a

draft shield to prevent dust from becoming airborne.

Solution Preparation: Add the weighed Lacosamide to the solvent slowly. Avoid splashing. If

heating is required, do so in a well-ventilated area.

Post-Handling: After handling, wipe down the work area with an appropriate cleaning agent.

Hygiene: Wash hands thoroughly with soap and water after removing gloves and before

leaving the laboratory.[1][4] Do not eat, drink, or smoke in the handling area.[1][2]

Preparation
(Assemble PPE & Equipment)

Weighing
(In Fume Hood) Solution Preparation Experimental Use Decontamination

(Clean Work Area)

Waste Disposal
(Segregate Waste)

Personal Hygiene
(Wash Hands)
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Click to download full resolution via product page

Caption: Standard workflow for handling Lacosamide in a laboratory setting.

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure or spill.

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do.[3] Seek

immediate medical attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

[1] Wash skin with plenty of soap and water.[4] If

irritation persists, seek medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

[3] Call a poison control center or seek

immediate medical attention.[2]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[2] If breathing is

difficult, provide oxygen. Seek medical attention

if symptoms persist.

Evacuate & Alert: Evacuate all non-essential personnel from the immediate spill area. Alert

others in the lab.[5]

Ventilate: Ensure the area is well-ventilated.[5]

Contain: For liquid spills, use dikes or absorbents to prevent spreading.[5]

Absorb: Cover the spill with an inert, non-combustible absorbent material such as sand,

diatomite, or universal binders.[4]
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Collect: Carefully sweep or scoop up the absorbed material and place it into a labeled,

sealed container for hazardous waste disposal.

Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution,

followed by soap and water.

Dispose: Dispose of all contaminated materials (including PPE) as hazardous waste

according to institutional and local regulations.[5]

Spill Occurs

Evacuate & Alert Personnel

Don Appropriate PPE
(Gloves, Goggles, etc.)

Contain & Absorb Spill
(Use Inert Material)

Collect Waste

Decontaminate Area

Dispose of Waste
(Follow Regulations)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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